Cas no 1576079-25-8 (1-(2-nitrobenzenesulfonyl)pyrrolidin-2-ylmethanamine)

• Product Name: 1-(2-nitrobenzenesulfonyl)pyrrolidin-2-ylmethanamine
• CAS No: 1576079-25-8
• MF: C₁₁H₁₅N₃O₄S
• MW: 285.319501161575
• CID: 5692003
• PubChem ID: 115312335
• Update Time: 2023-11-24

1-(2-nitrobenzenesulfonyl)pyrrolidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1576079-25-8
• [1-(2-NITROBENZENESULFONYL)PYRROLIDIN-2-YL]METHANAMINE
• EN300-1169946
• [1-(2-Nitrophenyl)sulfonylpyrrolidin-2-yl]methanamine
• 1-(2-nitrobenzenesulfonyl)pyrrolidin-2-ylmethanamine

• Inchi： 1S/C11H15N3O4S/c12-8-9-4-3-7-13(9)19(17,18)11-6-2-1-5-10(11)14(15)16/h1-2,5-6,9H,3-4,7-8,12H2
• InChI Key： KIJNMJJLIBQDBY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1CCCC1CN)(=O)=O

Computed Properties

• Exact Mass: 285.07832714g/mol
• Monoisotopic Mass: 285.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 118Ų